Cas no 114285-08-4 (Propyl,3-(acetylamino)-3-carboxy-2-methyl- (9CI))

• Product Name: Propyl,3-(acetylamino)-3-carboxy-2-methyl- (9CI)
• CAS No: 114285-08-4
• MF: C₇H₁₂NO₃
• MW: 158.175082206726
• CID: 106231
• PubChem ID: 13819521
• Update Time: 2025-04-18

Propyl,3-(acetylamino)-3-carboxy-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propyl,3-(acetylamino)-3-carboxy-2-methyl- (9CI)
• Propyl, 3-(acetylamino)-3-carboxy-2-methyl- (9CI)
• 114285-08-4

• Inchi： 1S/C7H12NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1H2,2-3H3,(H,8,9)(H,10,11)
• InChI Key： NNBRJMSCBPRBFT-UHFFFAOYSA-N
• SMILES： OC(C(C([CH2])C)NC(C)=O)=O |^1:4|

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 158.08171824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 52.54